Cas no 1261741-72-3 (2-(4-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine)

• Product Name: 2-(4-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine
• CAS No: 1261741-72-3
• MF: C₁₅H₁₃F₄N
• MW: 283.264037847519
• CID: 4992570
• Update Time: 2025-10-28

2-(4-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine

• Inchi： 1S/C15H13F4N/c16-14-5-4-11(8-12(14)6-7-20)10-2-1-3-13(9-10)15(17,18)19/h1-5,8-9H,6-7,20H2
• InChI Key： RRFMWWDBVDTJHY-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CCN)C1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Additional information on 2-(4-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine

Professional Introduction to 2-(4-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine (CAS No: 1261741-72-3)

2-(4-Fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1261741-72-3, features a biphenyl core with fluorine and trifluoromethyl substituents, which are known for enhancing the pharmacological properties of molecules. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and development.

The biphenyl scaffold is a common motif in many bioactive molecules, offering a balance of rigidity and flexibility that can be crucial for binding to biological targets. In particular, the fluorine atom at the 4-position and the trifluoromethyl group at the 3'-position of the biphenyl ring contribute to the compound's overall pharmacokinetic profile. These substituents are known to improve metabolic stability, lipophilicity, and binding affinity, making them highly desirable in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the interactions of this compound with various biological targets with greater accuracy. Studies have shown that molecules containing biphenyl rings with fluorine and trifluoromethyl substituents often exhibit potent activity against enzymes and receptors involved in critical biological pathways. For instance, such compounds have been investigated for their potential in treating neurological disorders, cancer, and inflammatory diseases.

The ethylamine moiety at the 2-position of the biphenyl ring adds another layer of complexity to this molecule. Ethylamine is a versatile building block that can be modified to create a wide range of pharmacophores. Its ability to form hydrogen bonds and interact with hydrophobic pockets in biological targets makes it an excellent candidate for drug design. Researchers have explored derivatives of ethylamine in various therapeutic areas, including antiviral and antibacterial applications.

In vitro studies have begun to uncover the potential of 2-(4-fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine as a lead compound for drug development. Initial experiments have demonstrated promising activity against certain enzymes and receptors, suggesting that further optimization could yield potent therapeutic agents. The compound's unique structural features make it an attractive starting point for structure-activity relationship (SAR) studies, which are essential for understanding how modifications to the molecule can enhance its biological activity.

The role of fluorine and trifluoromethyl groups in modulating pharmacological properties cannot be overstated. These substituents have been extensively studied for their ability to influence metabolic stability, binding affinity, and cell membrane permeability. In particular, fluorine atoms can enhance metabolic resistance by preventing hydrolysis or oxidation at certain positions on the molecule. Trifluoromethyl groups, on the other hand, can increase lipophilicity and binding interactions by providing additional hydrophobic contacts.

As research continues to evolve, new methodologies are being developed to exploit the potential of compounds like 2-(4-fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine. Techniques such as high-throughput screening (HTS) and fragment-based drug design are being employed to identify new leads and optimize existing ones. These approaches have revolutionized drug discovery by allowing researchers to rapidly test large libraries of compounds for biological activity.

The future prospects for this compound are promising, with ongoing studies aimed at elucidating its mechanism of action and identifying potential therapeutic applications. Collaborative efforts between academic researchers and industry scientists are likely to accelerate progress in this area. As our understanding of biological pathways continues to grow, compounds like 2-(4-fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine will play an increasingly important role in developing novel treatments for human diseases.

In conclusion, 2-(4-fluoro-3'-(trifluoromethyl)biphenyl-3-yl)-ethylamine represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new therapeutic agents. As research progresses, this compound is poised to contribute to the development of innovative treatments that address unmet medical needs.